Cas no 2098108-02-0 (3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride)

• Product Name: 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride
• CAS No: 2098108-02-0
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 5047169
• Update Time: 2025-11-02

3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(oxan-2-yl)methyl]pyrrolidine hydrochloride
• 3-(oxan-2-ylmethyl)pyrrolidine;hydrochloride
• 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride

• Inchi： 1S/C10H19NO.ClH/c1-2-6-12-10(3-1)7-9-4-5-11-8-9;/h9-11H,1-8H2;1H
• InChI Key： PUBDCPDCAVCBEQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCCCC1CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 21.3

Additional information on 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride

Comprehensive Overview of 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride (CAS No. 2098108-02-0)

3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride (CAS No. 2098108-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive molecules. The pyrrolidine ring, combined with the oxan-2-yl moiety, offers versatile reactivity, making it a valuable intermediate in medicinal chemistry.

The molecular structure of 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride includes a pyrrolidine core, which is a five-membered nitrogen-containing heterocycle. This structure is further modified by the addition of a oxan-2-ylmethyl group, enhancing its solubility and stability in various solvents. The hydrochloride salt form improves its crystallinity and handling properties, making it suitable for laboratory and industrial applications.

One of the key applications of 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride is in the development of novel pharmaceutical intermediates. Researchers are increasingly exploring its potential in the synthesis of central nervous system (CNS) targeting drugs, given the pyrrolidine ring's prevalence in neuroactive compounds. Additionally, its structural motifs are being investigated for their role in drug delivery systems and prodrug formulations.

In recent years, the demand for 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride has surged due to its relevance in green chemistry and sustainable synthesis. With the growing emphasis on environmentally friendly chemical processes, this compound's efficient synthesis routes and minimal waste generation align well with modern green chemistry principles. This has made it a topic of interest in academic and industrial research circles.

The compound's physicochemical properties, such as its melting point, solubility, and stability, have been extensively studied to ensure its optimal use in various applications. For instance, its hydrochloride salt form ensures better bioavailability and ease of purification, which are critical factors in pharmaceutical manufacturing. These properties also make it a preferred choice for high-throughput screening and combinatorial chemistry.

Another area where 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride shows promise is in the field of peptide chemistry. The pyrrolidine ring can act as a scaffold for peptide mimetics, which are increasingly used in the design of therapeutic peptides and bioconjugates. This application is particularly relevant in the context of personalized medicine and targeted drug therapies, which are among the hottest topics in contemporary medical research.

From a market perspective, the global demand for 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride is expected to grow steadily, driven by its expanding applications in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of this compound to meet the needs of diverse industries. Its compatibility with automated synthesis platforms further enhances its appeal in high-demand sectors.

In conclusion, 3-[(Oxan-2-yl)methyl]pyrrolidine hydrochloride (CAS No. 2098108-02-0) is a multifaceted compound with significant potential in pharmaceuticals, green chemistry, and beyond. Its unique structural attributes and broad applicability make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play an increasingly important role in advancing chemical innovation and therapeutic breakthroughs.